Cas no 2097940-42-4 (4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine)

4-Cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine is a specialized sulfonylpiperidine derivative featuring a cyclopropylidene moiety and a trans-configured phenylvinylsulfonyl group. This compound is of interest in medicinal and synthetic chemistry due to its unique structural framework, which combines a rigid cyclopropane ring with a sulfonamide linkage, enhancing conformational stability. The (E)-styrenesulfonyl group provides potential reactivity for further functionalization, making it a versatile intermediate in the synthesis of biologically active molecules. Its well-defined stereochemistry and sulfonyl functionality may also facilitate applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further support its utility in advanced organic transformations.
4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine structure
2097940-42-4 structure
Product Name:4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine
CAS No:2097940-42-4
MF:C16H19NO2S
MW:289.39256310463
CID:6022865
PubChem ID:121187187
Update Time:2025-10-30

4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine
    • 4-cyclopropylidene-1-[(E)-2-phenylethenesulfonyl]piperidine
    • (E)-4-cyclopropylidene-1-(styrylsulfonyl)piperidine
    • F6550-3269
    • 4-cyclopropylidene-1-[(E)-2-phenylethenyl]sulfonylpiperidine
    • 2097940-42-4
    • AKOS032461551
    • Inchi: 1S/C16H19NO2S/c18-20(19,13-10-14-4-2-1-3-5-14)17-11-8-16(9-12-17)15-6-7-15/h1-5,10,13H,6-9,11-12H2/b13-10+
    • InChI Key: KPRKYOMXDOOKSY-JLHYYAGUSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(N1CC/C(/CC1)=C1/CC/1)(=O)=O

Computed Properties

  • Exact Mass: 289.11365002g/mol
  • Monoisotopic Mass: 289.11365002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 45.8Ų

4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine Pricemore >>

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Additional information on 4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine

Comprehensive Overview of 4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine (CAS No. 2097940-42-4)

4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine (CAS No. 2097940-42-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a piperidine core with a cyclopropylidene moiety and a phenylethenesulfonyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for sulfonyl-containing compounds like 4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine has surged, driven by their role in designing bioactive molecules. The E-configuration of the double bond in this compound ensures stereochemical stability, a critical factor in drug-receptor interactions. This aligns with the growing focus on stereoselective synthesis in medicinal chemistry, a topic frequently searched in academic and industrial databases. The compound’s CAS No. 2097940-42-4 serves as a unique identifier, facilitating precise literature retrieval and regulatory compliance.

From a synthetic perspective, 4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine exemplifies advancements in green chemistry. Its structure allows for modular derivatization, reducing waste in multi-step reactions—a key concern for sustainable manufacturing. Searches for eco-friendly synthetic routes and atom economy have spiked, reflecting industry priorities. Additionally, the cyclopropylidene group’s ring strain contributes to reactivity, enabling novel C–H activation strategies, another hot topic in organic synthesis forums.

The compound’s potential extends to material science, where its conjugated system could enhance photophysical properties in OLEDs or sensors. Queries like "sulfonyl piperidine applications in electronics" highlight cross-disciplinary interest. Furthermore, its lipophilicity and hydrogen-bond acceptor capacity make it a candidate for prodrug design, addressing frequent searches on improving drug bioavailability.

Analytical characterization of CAS No. 2097940-42-4 typically involves NMR, HPLC-MS, and X-ray crystallography, techniques widely discussed in method development circles. The compound’s stability under physiological conditions is also a trending subtopic, as evidenced by searches for "metabolic stability of sulfonamides." Such data are crucial for ADMET profiling, a critical step in preclinical research.

In conclusion, 4-cyclopropylidene-1-(E)-2-phenylethenesulfonylpiperidine represents a convergence of multiple research frontiers—from medicinal chemistry to sustainable synthesis. Its CAS No. 2097940-42-4 ensures traceability, while its structural motifs align with contemporary investigations into targeted drug delivery and functional materials. As interdisciplinary collaborations grow, this compound is poised to remain a subject of intense study and innovation.

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